Cas no 859217-67-7 (2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
859217-67-7 structure
Product Name:2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:859217-67-7
MF:C14H25BO2
MW:236.158104658127
MDL:MFCD08690233
CID:718008
PubChem ID:23142013
Update Time:2024-10-26

2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4-Dimethyl-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane,2-(4,4-dimethyl-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-
    • 2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(4,4-dimethylcyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4-(Dimethylcyclohexen-1-yl)boronic acid pinacol ester
    • 4,4-(dimethylcyclohexene-1-yl)boronic acid, pinacol ester
    • 4,4-Dimethylcyclohexen-1-ylboronic acid, pinacol ester
    • 4,4-DiMethylcyclohexenylboronic acid pinacol ester
    • 4,4-Dimethylcyclohexene-1-boronic Acid Pinacol Ester
    • 4,4-(Dimethylcyclohexene-1-yl)boronic acid pinacol ester
    • 2-(4,4-dimethylcyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-d
    • 2-(4,4-Dimethyl-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • 2-(4,4-Dimethylcyclohex-1-enyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CS-0101262
    • Z1473566642
    • (4,4-Dimethylcyclohexene-1-yl)boronic acid, pinacol ester, AldrichCPR
    • JQEUELMRQYUNDS-UHFFFAOYSA-N
    • 2-(4,4-Dimethylcyclohex-1-enyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 4,4-(DIMETHYLCYCLOHEXENE-1-YL)BORONIC ACID,PINACOL ESTER
    • MB06490
    • MFCD08690233
    • SCHEMBL1701389
    • 2-(4,4-dimethyl-1-cyclohexenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 4 pound not4-Dimethylcyclohexene-1-boronic Acid Pinacol Ester
    • GS-6330
    • _x005F_x000D_44-Dimethylcyclohexene-1-boronic Acid Pinacol Ester
    • AKOS015960158
    • ?44-Dimethylcyclohexene-1-boronic Acid Pinacol Ester
    • 2-(4,4-dimethyl-cyclohex-1-enyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 4,4-dimethyl-cyclohex-1-enyl-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • H10465
    • SY025516
    • DTXSID60630948
    • (4,4-dimethylcyclohexent-1-yl)boronic acid pinacol ester
    • EN300-114421
    • 859217-67-7
    • MDL： MFCD08690233
    • Inchi： 1S/C14H25BO2/c1-12(2)9-7-11(8-10-12)15-16-13(3,4)14(5,6)17-15/h7H,8-10H2,1-6H3
    • InChI Key： JQEUELMRQYUNDS-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1CCC(C)(C)CC=1

Computed Properties

  • Exact Mass: 236.19500
  • Monoisotopic Mass: 236.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.94
  • Boiling Point: 255℃ at 760 mmHg
  • Flash Point: 108℃
  • Refractive Index: 1.466
  • PSA: 18.46000
  • LogP: 3.75430

2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D14380-1g
2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 859217-67-7 98%
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 1648.0CNY 2021-08-04
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 859217-67-7 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Frontier Specialty Chemicals
D14380-1 g
4,4-(Dimethylcyclohexene-1-yl)boronic acid pinacol ester
 859217-67-7
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Frontier Specialty Chemicals
D14380-5 g
4,4-(Dimethylcyclohexene-1-yl)boronic acid pinacol ester
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CAPOD14380-1 g
4,4-(Dimethylcyclohexene-1-yl)boronic acid pinacol ester
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Frontier Specialty Chemicals
CAPOD14380-5 g
4,4-(Dimethylcyclohexene-1-yl)boronic acid pinacol ester
 859217-67-7
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Fluorochem
219398-250mg
2-(4,4-Dimethyl-1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

73183-34-3 73183-34-3
98056-47-4 98056-47-4
859217-67-7 859217-67-7
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Triphenylphosphine ,  Dichlorobis(triphenylphosphine)palladium Solvents: Dimethyl sulfoxide ;  rt; rt → 50 °C; 3 h, 50 °C
Reference
Synthesis of 5-(cycloalkane)-2H-pyran-2-one derivatives
Yi, Qing-yan; et al, Shenyang Yaoke Daxue Xuebao, 2012, 29(11), 847-851

Production Method 2

64692-81-5 64692-81-5
61676-62-8 61676-62-8
859217-67-7 859217-67-7
Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Hexane ;  1 h, -78 °C; -78 °C → 25 °C; 2 h, 25 °C; 25 °C → -78 °C
1.2 -78 °C
1.3 Reagents: Water
Reference
Copper-catalyzed tri- or tetrafunctionalization of alkenylboronic acids to prepare tetrahydrocarbazol-1-ones and indolo[2,3-a]carbazoles
Bi, Hong-Yan; et al, Green Chemistry, 2020, 22(17), 5815-5821

Production Method 3

4255-62-3 4255-62-3
358-23-6 358-23-6
859217-67-7 859217-67-7
Reaction Conditions
1.1 Reagents: 2,4,5-Trimethylpyridine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 10 h, rt
2.1 Reagents: Potassium acetate Catalysts: Triphenylphosphine ,  Dichlorobis(triphenylphosphine)palladium Solvents: Dimethyl sulfoxide ;  rt; rt → 50 °C; 3 h, 50 °C
Reference
Synthesis of 5-(cycloalkane)-2H-pyran-2-one derivatives
Yi, Qing-yan; et al, Shenyang Yaoke Daxue Xuebao, 2012, 29(11), 847-851

Production Method 4

25015-63-8 25015-63-8
98056-47-4 98056-47-4
859217-67-7 859217-67-7
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Chromium chloride (CrCl3) ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  18 h, 40 °C
Reference
Chromium-Catalyzed Selective Borylation of Vinyl Triflates and Unactivated Aryl Carboxylic Esters with Pinacolborane
Gong, Li; et al, Organic Letters, 2022, 24(17), 3227-3231

Production Method 5

64692-81-5 64692-81-5
61676-62-8 61676-62-8
859217-67-7 859217-67-7
Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Hexane ;  1 h, -78 °C; -78 °C → 25 °C; 2 h, 25 °C; 25 °C → -78 °C
1.2 2 h, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  -78 °C
Reference
Interrupted Fischer-Indole Intermediates via Oxyarylation of Alkenyl Boronic Acids
Wang, Heng-Yen; et al, Organic Letters, 2013, 15(13), 3362-3365

Production Method 6

4255-62-3 4255-62-3
1576-35-8 1576-35-8
859217-67-7 859217-67-7
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, 70 °C
2.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Hexane ;  1 h, -78 °C; -78 °C → 25 °C; 2 h, 25 °C; 25 °C → -78 °C
2.2 -78 °C
2.3 Reagents: Water
Reference
Copper-catalyzed tri- or tetrafunctionalization of alkenylboronic acids to prepare tetrahydrocarbazol-1-ones and indolo[2,3-a]carbazoles
Bi, Hong-Yan; et al, Green Chemistry, 2020, 22(17), 5815-5821

Production Method 7

4255-62-3 4255-62-3
358-23-6 358-23-6
859217-67-7 859217-67-7
Reaction Conditions
1.1 Reagents: 2-Chloropyridine Solvents: Dichloromethane ;  10 min, 0 °C
1.2 0 °C; overnight, 0 °C → rt
2.1 Reagents: Magnesium Catalysts: Chromium chloride (CrCl3) ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  18 h, 40 °C
Reference
Chromium-Catalyzed Selective Borylation of Vinyl Triflates and Unactivated Aryl Carboxylic Esters with Pinacolborane
Gong, Li; et al, Organic Letters, 2022, 24(17), 3227-3231

2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

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(CAS:859217-67-7)2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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Purity:99%
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(CAS:859217-67-7)4,4-(二甲基环己烯-1-基)硼酸频那醇酯
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2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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Amadis Chemical Company Limited
(CAS:859217-67-7)2-(4,4-dimethylcyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
A841496
Purity:99%
Quantity:10g
Price ($):174.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:859217-67-7)4,4-(二甲基环己烯-1-基)硼酸频那醇酯
LE8347563
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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